Cas no 1346606-34-5 (Chaetomellic Acid B Anhydride-d3)

Chaetomellic Acid B Anhydride-d3 structure
1346606-34-5 structure
Product Name:Chaetomellic Acid B Anhydride-d3
CAS No:1346606-34-5
MF:C21H34O3
MW:337.511352062225
CID:2245591
Update Time:2023-11-22

Chaetomellic Acid B Anhydride-d3 Chemical and Physical Properties

Names and Identifiers

    • Chaetomellic Acid B Anhydride-d3
    • 3-[(Z)-Hexadec-7-enyl]-4-(trideuteriomethyl)furan-2,5-dione
    • Inchi: 1S/C21H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-18(2)20(22)24-21(19)23/h10-11H,3-9,12-17H2,1-2H3/b11-10-/i2D3
    • InChI Key: GKEHXKQBMVJVBA-OEZTXSLXSA-N
    • SMILES: O1C(C(C([2H])([2H])[2H])=C(C1=O)CCCCCC/C=C\CCCCCCCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 14
  • Complexity: 446
  • Topological Polar Surface Area: 43.4

Chaetomellic Acid B Anhydride-d3 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C291837-1mg
Chaetomellic Acid B Anhydride-d3
1346606-34-5
1mg
$ 253.00 2023-04-18
TRC
C291837-10mg
Chaetomellic Acid B Anhydride-d3
1346606-34-5
10mg
$ 1918.00 2023-04-18
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